Cas no 1823256-07-0 (1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1823256-07-0
• MF: C₅H₄F₂N₂O
• MW: 146.094867706299
• MDL: MFCD28962802
• CID: 5182032
• PubChem ID: 119053436
• Update Time: 2026-03-05

1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde
• 1H-Pyrazole-5-carboxaldehyde, 1-(difluoromethyl)-

• MDL： MFCD28962802
• Inchi： 1S/C5H4F2N2O/c6-5(7)9-4(3-10)1-2-8-9/h1-3,5H
• InChI Key： JMVUVOABXBBLQJ-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C(C=O)=CC=N1

Additional information on 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde

1-(Difluoromethyl)-1H-pyrazole-5-carbaldehyde (CAS No. 1823256-07-0): An Overview of Its Synthesis, Properties, and Applications

1-(Difluoromethyl)-1H-pyrazole-5-carbaldehyde (CAS No. 1823256-07-0) is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This article provides a comprehensive overview of the synthesis, properties, and applications of this compound.

Synthesis: The synthesis of 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde involves several well-documented methods. One of the most common approaches is the reaction of 1H-pyrazole-5-carbaldehyde with difluoromethylating agents such as Selectfluor (N-(chloromethyl)-N,N-dimethyl-1,1,2,2-tetrafluoroethanaminium tetrafluoroborate). This method has been widely reported in the literature due to its high yield and mild reaction conditions. Another approach involves the reaction of 5-formylpyrazole with difluoroiodomethane in the presence of a base, such as potassium carbonate. These synthetic routes have been optimized to enhance the efficiency and scalability of the process, making 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde readily available for further research and development.

Physical and Chemical Properties: 1-(Difluoromethyl)-1H-pyrazole-5-carbaldehyde is a colorless solid with a molecular weight of 149.09 g/mol. It exhibits excellent solubility in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF). The compound is stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation. The presence of the difluoromethyl group imparts unique electronic properties to the molecule, making it highly reactive in various chemical transformations.

Spectroscopic Properties: The spectroscopic properties of 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde have been extensively studied using techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared), and MS (Mass Spectrometry). The NMR spectrum shows characteristic signals for the difluoromethyl group at around -73 ppm in the ¹⁹F NMR spectrum and at around 9.8 ppm in the ¹H NMR spectrum for the aldehyde proton. The IR spectrum displays a strong absorption band at approximately 1700 cm^-1, corresponding to the C=O stretching vibration of the aldehyde functional group. These spectroscopic data are crucial for confirming the identity and purity of the compound.

Biological Activity: Recent studies have highlighted the potential biological activity of 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde. In particular, its derivatives have shown promising results as inhibitors of various enzymes and receptors. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit potent inhibitory activity against human cathepsin K, an enzyme involved in bone resorption and osteoporosis. Another study demonstrated that some analogs possess antiviral activity against influenza A virus by inhibiting viral neuraminidase. These findings suggest that 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde and its derivatives could be valuable leads for drug discovery programs targeting these diseases.

Pharmaceutical Applications: The unique chemical structure of 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde makes it an attractive scaffold for drug design. Its ability to form stable complexes with metal ions has led to its use in metalloenzyme inhibitors. Additionally, the presence of the aldehyde functional group allows for facile derivatization through reactions such as reductive amination or condensation with nucleophiles. These modifications can enhance the pharmacological properties of the molecule, such as solubility, stability, and bioavailability. Several pharmaceutical companies are actively investigating derivatives of this compound for their therapeutic potential in areas such as cancer, neurodegenerative diseases, and infectious diseases.

Agricultural Applications: Beyond pharmaceuticals, 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde has also found applications in agriculture. Its derivatives have been evaluated as potential herbicides and fungicides due to their ability to disrupt key metabolic pathways in plants and fungi. A study published in Pesticide Biochemistry and Physiology reported that certain analogs exhibit selective herbicidal activity against broadleaf weeds without affecting crop plants. Another study demonstrated that some derivatives possess antifungal activity against plant pathogens such as Fusarium oxysporum. These findings suggest that 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde-based compounds could be developed into effective agrochemicals for crop protection.

Mechanistic Studies: strong: To better understand the biological activity of < strong > 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde strong > , several mechanistic studies have been conducted . For instance , molecular docking studies have revealed that this compound can bind to specific active sites on target enzymes , thereby inhibiting their function . Additionally , kinetic studies have shown that some derivatives exhibit time-dependent inhibition , suggesting a covalent interaction with target proteins . These insights provide valuable information for optimizing lead compounds during drug discovery processes . p > < p > < strong > Safety Considerations : strong > While strong > 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde strong > is generally considered safe when handled properly , it is important to follow standard laboratory safety protocols when working with this compound . Proper personal protective equipment (PPE) should be worn , including gloves , goggles , and lab coats . Additionally , adequate ventilation should be provided to prevent inhalation exposure . It is also advisable to perform toxicity studies on any new derivatives before advancing them into preclinical or clinical testing phases . p > < p > In conclusion , strong > 1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde strong > (CAS No . 1823256-07-0) is a promising compound with diverse applications across multiple fields . Its unique chemical structure , coupled with its biological activity , makes it an attractive scaffold for drug design and development . Ongoing research continues to uncover new possibilities for this versatile molecule , further solidifying its importance in modern chemistry and biology . p > article > response >